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Compound of Interest

5-Nitro-1H-benzo[d][1,3]oxazin-
Compound Name:

2(4H)-one
CAS No.: 1002129-70-5
Cat. No.: B3197017

Get Quote

Executive Summary

Nitro-benzoxazinones represent a high-value pharmacophore in medicinal chemistry,
particularly for tuberculosis (TB) and oncology indications. However, their safety profile is
dominated by two critical intrinsic hazards: energetic instability associated with the nitro group
and genotoxicity stemming from metabolic bioactivation. This guide synthesizes chemical
safety data, toxicological mechanisms, and containment strategies to ensure personnel safety
and data integrity during drug development.

Part 1: Chemical Characterization & Hazard
Identification

The nitro-benzoxazinone scaffold combines a bicyclic benzoxazinone core with a nitro (

) substituent. This structural marriage dictates the primary physical and chemical hazards.

Structural Hazard Analysis
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Structural Motif Associated Hazard Mechanism of Action

High oxygen balance;
susceptible to rapid thermal

Explosion / Energetic decomposition releasing
) Decomposition

Nitro Group (

gases. Potential for shock

sensitivity if multi-nitrated.

The cyclic carbamate/lactone
moiety is electrophilic. It can
acylate nucleophilic residues
Benzoxazinone Ring Skin Sensitization / Irritation (lysine/cysteine) on skin
proteins, leading to
haptenization and allergic

contact dermatitis.

Often present in lead

compounds (e.g., BTZ043

Trifluoromethyl ( ) ) analogs). Increases lipophilicity
Environmental Persistence ] i
and resistance to metabolic

)

degradation, complicating

waste disposal.

GHS Classification (Generalized)

Based on surrogate data from PBTZ169 and 6-nitro-benzoxazinone.

 Signal Word:WARNING

e H302: Harmful if swallowed.[1]

e H317: May cause an allergic skin reaction.

e H341: Suspected of causing genetic defects (due to nitro-reduction).

o H373: May cause damage to organs (Liver/Spleen) through prolonged or repeated exposure.

e H410: Very toxic to aquatic life with long-lasting effects.[2]
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Part 2: Toxicological Assessment & Mechanism
The Genotoxicity Paradox

The most critical safety concern for researchers handling nitro-benzoxazinones is genotoxicity.
While the nitro group is essential for efficacy (e.g., suicide inhibition of the DprE1 enzyme in M.
tuberculosis), it is also a structural alert for mutagenicity in human cells.

Mechanism of Bioactivation: The toxicity is not inherent to the parent molecule but to its
metabolites. In hypoxic environments or via specific nitroreductases (NTR), the nitro group
undergoes a six-electron reduction.
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Figure 1: Metabolic activation pathway of nitro-benzoxazinones leading to potential
genotoxicity.

Target Organ Toxicity[3]

o Hepatotoxicity: The liver is the primary site of nitro-reduction. Accumulation of reactive
hydroxylamines can deplete glutathione reserves.

» Respiratory Sensitization: Inhalation of fine dusts can trigger hypersensitivity pneumonitis
due to the acylation of alveolar proteins by the benzoxazinone ring.

Part 3: Risk Management & Handling Protocols
Occupational Exposure Banding (OEB)
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Given the potency of these compounds (often active in the nanomolar range against bacteria)
and the genotoxic potential:

o Default Assignment:OEB 4 (1-10 pg/m3).

o Handling Requirement: High Containment.

Engineering Controls Hierarchy

Do not rely solely on PPE. The primary barrier must be engineering controls.

Operation Required Containment Rationale

Weighing (< 10 mg) Vented Balance Enclosure Prevents aerosolization of
eighing (< 10 m
gning g (VBE) static-prone powders.

OEB 4 compounds require
Weighing (> 10 mg) Glovebox / Isolator total physical separation from

the operator.

Once dissolved, inhalation risk
Solution Prep Fume Hood (Class Il) decreases, but splash

protection is vital.

CRITICAL: Nitro compounds
] ) ] can decompose explosively.
Synthesis/Heating Blast Shield + Fume Hood ]
Never heat to dryness without

a safety screen.

Protocol: Safe Weighing of Potent Nitro-Compounds

Objective: Weigh 50 mg of PBTZ169 analog without exposure.
o Preparation: Activate VBE/Isolator. Verify negative pressure (-150 Pa).

 Static Control: Use an ionizing bar or anti-static gun on the spatula and weighing boat. Nitro-
benzoxazinones are often crystalline and highly static, leading to "jumping" powder.
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o Transfer: Open the source container only inside the enclosure. Use a disposable antistatic
micro-spatula.

» Decontamination: Before removing the weighing boat, wipe the exterior with a solvent-
dampened wipe (e.g., 10% Ethanol) to capture invisible dust.

o Waste: Dispose of the spatula and wipes inside the enclosure into a continuous liner bag.

Part 4: Emergency Response & Stability
Thermal Stability & Fire Fighting

Nitro-benzoxazinones are Type IV energetic materials (typically). They may not detonate but
will deflagrate (burn violently).

o Fire Hazard: Thermal decomposition releases toxic nitrogen oxides (
) and sulfur oxides (
, if thio-analogs).

o Extinguishing Media:Flood with water. Do not use dry chemical or foam if the fire involves a
large quantity of nitro compounds, as they provide insulation that accelerates internal
decomposition.

¢ Incompatibility: Avoid contact with strong bases (NaOH, KOH) and reducing agents
(hydrazine, metal hydrides). Bases can deprotonate the alpha-position or open the
oxazinone ring, potentially leading to runaway exothermic reactions.

Spills and Decontamination

Scenario: 100 mg powder spill on the benchtop.
e Evacuate: Clear the immediate area. Allow dust to settle (10 mins).
e PPE Upgrade: Don double nitrile gloves, Tyvek sleeves, and an N95/P3 respirator.

o Wet Wiping:DO NOT SWEEP. Cover the spill with a paper towel dampened with 1M Sodium
Carbonate (
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)

o Chemistry: The mild base helps hydrolyze the benzoxazinone ring, rendering it less
electrophilic/reactive, while wetting prevents dust.

e Removal: Scoop up the damp towel and place it in a hazardous waste bag.

e Final Clean: Wipe surface with 70% Isopropanol.

Emergency Decision Logic

Emergency Event

Identify Type

;

Fire / Thermal Event Powder/Liquid Spill Personnel Exposure

l i Inhalation
Evacuate Lab Isolate Area Wash with Soap/Water Fresh Air
Do NOT fight manually Wet Wipe (No Sweeping) (15 mins) Medical Monitor for
Risk of NOx fumes Use 1M Na2CO3 Do NOT use solvent Delayed Pulmonary Edema

Click to download full resolution via product page

Figure 2: Decision tree for emergency response involving nitro-benzoxazinones.

Part 5: Waste Management & Regulatory
Compliance
Disposal

e Stream: High-Temperature Incineration.
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o Labeling: Must be clearly labeled "Toxic," "Suspected Mutagen,” and "Nitro-Compound

(Potential Explosive Hazard)."

e Aqueous Waste: Do not pour down the drain.[3] Even trace amounts are toxic to aquatic life
(H410). Collect all aqueous washes in a dedicated carboy.

Regulatory Status

o TSCA/REACH: Most nitro-benzoxazinones in drug discovery are Research & Development
(R&D) Exemption only. They are not listed on public inventories.

o Transport (IATA):

o Likely UN Number: UN 2811 (Toxic solid, organic, n.o.s.) or UN 3344 (Pentaerythritol
tetranitrate mixture... if explosive properties are confirmed, though rare for mono-nitro

drugs).

o Default to Class 6.1 (Toxic Substance) for shipping.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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